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Cat. No.: B608667

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
LTURM 36 is a potent and selective inhibitor of phosphoinositide 3-kinase delta (PI3Kδ), with a

reported IC50 value of 0.64 μM for PI3Kδ and a lesser inhibitory effect on PI3Kβ (IC50 of 5.0

μM)[1]. Its inhibitory action on the PI3K signaling pathway makes it a valuable tool for cancer

research and other studies involving this pathway[1]. Proper dissolution and storage of LTURM
36 are critical for obtaining accurate and reproducible results in in vitro assays. These

application notes provide detailed protocols for the solubilization, storage, and application of

LTURM 36 in cell-based assays.

Data Presentation
Quantitative data regarding the solubility and recommended concentrations for LTURM 36 are

summarized below. As specific solubility data for LTURM 36 is not readily available, the data for

a structurally related compound, LTURM 34, is provided as a reference to guide solvent

selection.

Table 1: Solubility of LTURM 36 and a Related Compound
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Solvent
LTURM 36
Solubility

LTURM 34
Solubility

Recommended
Stock
Concentration
(LTURM 36)

Storage
Conditions

Dimethyl

Sulfoxide

(DMSO)

Expected to be

high

2 mg/mL; 50

mM[2]
10-50 mM -20°C

N,N-

Dimethylformami

de (DMF)

Not Determined 5 mg/mL[2]

Not

Recommended

for Primary Stock

-20°C

Ethanol Not Determined Insoluble[2]
Not

Recommended
N/A

Phosphate-

Buffered Saline

(PBS), pH 7.2

Expected to be

very low
Insoluble[2]

Not

Recommended

for Stock

N/A

Note: The final concentration of the organic solvent in the cell culture medium should be kept to

a minimum (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. Always include a vehicle

control (medium with the same final concentration of DMSO) in your experiments[3].

Table 2: Recommended Working Concentrations for In Vitro Assays

Assay Type Example Cell Line
Working
Concentration
Range

Incubation Time

PI3Kδ Inhibition Assay Cancer cell lines 0.1 - 10 µM Varies by assay

Cell

Proliferation/Cytotoxici

ty (e.g., MTT, XTT)

Renal cancer cell lines 1 - 50 µM 24 - 72 hours

Western Blotting

(PI3K pathway

analysis)

Relevant cancer cell

lines
1 - 20 µM 1 - 24 hours
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Experimental Protocols
Protocol 1: Preparation of LTURM 36 Stock Solution (10
mM in DMSO)
Materials:

LTURM 36 powder

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Pre-weighing: If the amount of LTURM 36 is small, it may appear as a thin film or powder in

the vial[3]. It is recommended to dissolve the entire contents of the vial to ensure accuracy.

Solvent Addition: Add the appropriate volume of DMSO to the vial containing LTURM 36 to

achieve a 10 mM stock solution. Use the batch-specific molecular weight provided on the

product's certificate of analysis for precise calculations.

Dissolution: Tightly cap the vial and vortex vigorously for 1-2 minutes until the compound is

completely dissolved. Gentle warming in a 37°C water bath or brief sonication can aid in

dissolution if precipitation is observed[3].

Visual Inspection: Visually inspect the solution to ensure there are no visible particles. The

solution should be clear.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes[3].

Storage: Store the aliquots at -20°C for up to 3 months[3].
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Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
Materials:

LTURM 36 stock solution (10 mM in DMSO)

Complete cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Procedure:

Thawing: Thaw a single aliquot of the LTURM 36 stock solution at room temperature.

Serial Dilutions: Prepare serial dilutions of the stock solution in complete cell culture medium

to achieve the desired final concentrations for your experiment.

Important: To avoid precipitation, it is often best to add the DMSO stock solution to a larger

volume of media while vortexing gently[3][4].

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the cell

culture medium as used for the highest concentration of LTURM 36. This is crucial to

distinguish the effects of the compound from the effects of the solvent[5].

Final DMSO Concentration: Ensure the final DMSO concentration in the cell culture medium

does not exceed 0.1% to minimize solvent-induced toxicity.

Application to Cells: Remove the existing medium from your cultured cells and replace it with

the medium containing the desired concentrations of LTURM 36 or the vehicle control.

Incubation: Incubate the cells for the desired period according to your experimental design.

Mandatory Visualizations
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Caption: Experimental workflow for preparing LTURM 36 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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